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Compound of Interest

Compound Name: 2,4-Dinitroaniline

Cat. No.: B165453

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Dinitroaniline

This technical guide provides a comprehensive overview of the melting point and solubility of
2,4-Dinitroaniline (2,4-DNA), a chemical compound of significant interest in the manufacturing
of dyes, pesticides, and as an intermediate in organic synthesis.[1][2] The data and protocols
presented herein are curated for researchers, scientists, and professionals in drug
development and chemical manufacturing.

Physicochemical Properties

2,4-Dinitroaniline is a yellow to orange crystalline solid.[3] Its chemical structure consists of an
aniline core substituted with two nitro groups at the 2 and 4 positions.[3][4] This substitution
pattern significantly influences its physical and chemical properties.

Melting Point

The melting point of a compound is a critical parameter for its identification and purity
assessment.[5][6] For 2,4-Dinitroaniline, various sources report a range of melting points,
which may be attributable to differences in sample purity and analytical equipment.[7] A
recrystallized, pure sample is reported to melt sharply at 180°C.[8]

Table 1: Reported Melting Points of 2,4-Dinitroaniline
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Melting Point Range (°C) Melting Point (°F) Source(s)

Organic Syntheses

175-177
Procedure[8]
176-178 - Sigma-Aldrich
ChemicalBook, NIST
177
WebBook[9][10]
177-179 - US Patent US4102927A[11]
178.4 - US Patent US4102927A[11]
179-188 - CDH Fine Chemical[12]

Stenutz[13], Organic
180 356 Syntheses Procedure
(recrystallized)[8]

187.5-188 - DrugFuture[14]
153-155 - EMCO Chemicals[1]
CAMEO Chemicals (NOAA)
349 to 352

[15]

451.15 K (178°C) Journal of Chemical &
| Engineering Data[7]

Experimental Protocol: Melting Point Determination

The capillary method is a standard technique for determining the melting point of a solid
crystalline compound.

Methodology:

o Sample Preparation: A small amount of the 2,4-Dinitroaniline sample is placed on a porous
plate and finely powdered using a spatula.[5]

o Capillary Loading: A fine capillary tube, sealed at one end, is loaded with the powdered
compound.[5] This is achieved by pressing the open end of the tube into the powder and
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then tapping the sealed end on a hard surface to compact the material at the bottom.[5][6]
The sample height should be approximately 2-3 mm.

o Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[5] This assembly is then placed in a melting
point apparatus (e.g., a Thiele tube or an automated instrument) containing a heat-transfer
fluid like liquid paraffin or silicone oil.[5]

» Heating and Observation: The apparatus is heated gently and steadily.[5][6] The temperature
at which the first drop of liquid appears is recorded as the beginning of the melting range.
The temperature at which the entire solid mass turns into a clear liquid is recorded as the
end of the melting range.[5]

e Purity Assessment: A narrow melting range (typically < 1°C) is indicative of a high-purity
compound, whereas a broad melting range often suggests the presence of impurities.[6]

Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.

Solubility Profile

The solubility of 2,4-Dinitroaniline is a key factor in its purification, reaction chemistry, and
formulation.[7] Its hydrophobic aromatic structure and nitro groups result in limited solubility in
water, while it is significantly more soluble in various organic solvents.[3] The solubility is also
dependent on temperature, generally increasing as the temperature rises.[3][7]

Qualitative Solubility

2,4-Dinitroaniline exhibits a range of solubilities in common laboratory solvents.
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Table 2: Qualitative Solubility of 2,4-Dinitroaniline

Solvent Solubility Description Source(s)

Insoluble / Sparingly soluble /
Water - . [21[3][91[15][16]
Limited solubility

Boiling Water Very sparingly soluble [14]
Ethanol Soluble / Slightly soluble [2][3]
Acetone Soluble [3][12]
Chloroform Soluble [3]
Acid Solution Soluble [2]

Quantitative Solubility

Detailed experimental data on the mole fraction solubility of 2,4-Dinitroaniline in nine different
organic solvents at temperatures ranging from 278.15 K to 318.15 K has been determined.[7]
The data shows that solubility consistently increases with temperature across all tested
solvents.[7] At any given temperature, the solubility is highest in acetone and lowest in toluene.

[7]

The observed solubility order is: Acetone > Ethyl acetate > Acetonitrile > 1-Butanol > Ethanol >
Methanol > n-Propanol/Isopropanol > Toluene[7]

Table 3: Mole Fraction Solubility (x) of 2,4-Dinitroaniline in Various Solvents at Different
Temperatures (K)[7]
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n- Isopr Ethyl 1-
Metha Ethan Aceto Aceto Tolue
L Propa opan Aceta Butan
T (K) nol ol ne nitrile ne
nol ol te ol
(103x) (103x) (10%x) (10%x) (104x)
(103x) (10%x)  (10%x)  (10°x)

278.15 3.63 4.88 2.59 1.19 4.19 7.94 411 1.94 5.86

283.15 445 5.92 3.01 1.41 4.96 9.77 4.90 2.27 6.89

288.15 541 7.15 3.49 1.66 5.85 12.00 5.82 2.65 8.08

293.15 6.56 8.61 4.04 1.95 6.88 14.68 6.89 3.09 9.47

298.15 7.91 10.33 4.67 2.28 8.08 17.91 8.15 3.59 11.08

303.15 9.52 12.37 5.39 2.66 9.47 21.78 9.61 4.17 12.94

308.15 1141 14.78 6.21 3.10 11.09 26.42 11.32 4.84 15.11

313.15 13.65 17.61 7.14 3.59 12.97 31.97 13.31 5.61 17.61

318.15 16.27 20.94 8.20 4.16 15.16 38.58 15.63 6.48 20.51

Experimental Protocol: Solubility Determination

The isothermal saturation method is a reliable technique for determining the solubility of a solid
in a liquid solvent.

Methodology:

o System Preparation: An excess amount of solid 2,4-Dinitroaniline is added to a known
volume or mass of the chosen solvent in a sealed vessel.

o Equilibration: The vessel is placed in a thermostated water bath or shaker and agitated
continuously to ensure thorough mixing. The system is maintained at a constant temperature
(isothermal) for a sufficient duration to allow it to reach solid-liquid equilibrium.

o Sample Collection: Once equilibrium is reached, agitation is stopped, and the solid particles
are allowed to settle. A sample of the clear, saturated supernatant liquid is carefully
withdrawn using a pre-heated or pre-cooled syringe fitted with a filter to prevent the transfer
of any undissolved solid.
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» Concentration Analysis: The concentration of 2,4-Dinitroaniline in the collected sample is
determined using a suitable analytical method. This can be done gravimetrically (by
evaporating the solvent and weighing the residual solute) or through instrumental analysis
like High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

o Calculation: The solubility is calculated from the determined concentration and expressed in
appropriate units, such as grams per 100 mL, molality, or mole fraction.[7]

o Temperature Variation: The entire procedure is repeated at different temperatures to
determine the temperature-dependence of solubility.[7]
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Workflow for Isothermal Saturation Solubility Measurement
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Caption: Workflow for Isothermal Saturation Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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